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Compound of Interest

Compound Name: 1-Phenylguanidine carbonate

Cat. No.: B082822

This document provides the calculated molecular weight for 1-phenylguanidine carbonate, a
salt formed from the reaction of 1-phenylguanidine and carbonic acid. The information is
intended for researchers, scientists, and professionals in drug development who require
precise chemical data for this compound.

Molecular Weight Data

The molecular weight of 1-phenylguanidine carbonate is determined by the stoichiometry of
the salt. Guanidine compounds are basic and react with the diprotic carbonic acid, typically in a
2:1 ratio, to form a stable salt. The data below is based on this (2:1) stoichiometry.

Component Chemical Formula Molecular Weight ( g/mol )
1-Phenylguanidine C7H9oN3 135.17[1][2]
Carbonic Acid H2COs3 62.025[3][4]

1-Phenylguanidine Carbonate

(C7H9N3)2:H2COs3 332.37
(2:1 Salt)

Calculation of Molecular Weight

The molecular weight of the 1-phenylguanidine carbonate salt is the sum of the molecular
weights of its constituent parts in their stoichiometric ratio.
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e Molecular Weight of 1-Phenylguanidine: 135.17 g/mol
e Molecular Weight of Carbonic Acid: 62.025 g/mol
The calculation for the (2:1) salt is as follows:

(2 x Molecular Weight of 1-Phenylguanidine) + (1 x Molecular Weight of Carbonic Acid) = Total
Molecular Weight

(2 x135.17 g/mol ) + 62.025 g/mol = 270.34 g/mol + 62.025 g/mol = 332.365 g/mol
The final calculated molecular weight is 332.37 g/mol (rounded to two decimal places).

Note: The requested experimental protocols and signaling pathway diagrams are not
applicable to the determination of a compound'’s molecular weight. Molecular weight is a
fundamental chemical property calculated from the atomic masses of the constituent elements
as found on the periodic table. It is not determined through experimental workflows or biological
signaling pathways that would necessitate such visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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